Cas no 1096770-87-4 (3-[3-(4-fluorophenoxy)phenyl]propanoic acid)

• Product Name: 3-[3-(4-fluorophenoxy)phenyl]propanoic acid
• CAS No: 1096770-87-4
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• MDL: MFCD11655656
• CID: 97781
• PubChem ID: 33679803
• Update Time: 2025-11-02

3-[3-(4-fluorophenoxy)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3-(4-fluorophenoxy)-
• 3-[3-(4-Fluorophenoxy)phenyl]propanoic acid
• 3-(3-(4-fluorophenoxy)phenyl)propanoic acid
• 1096770-87-4
• AKOS015957411
• EN300-238981
• F2167-0056
• DTXSID00652806
• 3-[3-(4-fluorophenoxy)phenyl]propanoic acid

• MDL： MFCD11655656
• Inchi： 1S/C15H13FO3/c16-12-5-7-13(8-6-12)19-14-3-1-2-11(10-14)4-9-15(17)18/h1-3,5-8,10H,4,9H2,(H,17,18)
• InChI Key： VGIQSBXUZNYHGV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1=CC=CC(=C1)CCC(=O)O

Computed Properties

• Exact Mass: 260.08489
• Monoisotopic Mass: 260.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 3.63520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-[3-(4-fluorophenoxy)phenyl]propanoic acid

3-[3-(4-Fluorophenoxy)phenyl]propanoic Acid (CAS 1096770-87-4): Properties, Applications, and Market Insights

3-[3-(4-Fluorophenoxy)phenyl]propanoic acid (CAS 1096770-87-4) is a fluorinated aromatic carboxylic acid derivative with significant potential in pharmaceutical and material science applications. This compound, characterized by its 4-fluorophenoxy and phenylpropanoic acid moieties, has garnered attention due to its unique structural features and versatile reactivity. The presence of the fluorine atom enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated organic compounds like 3-[3-(4-fluorophenoxy)phenyl]propanoic acid has surged, driven by their applications in biomedical research and advanced materials. Researchers are particularly interested in its role as a building block for small molecule inhibitors and prostaglandin analogs, aligning with current trends in targeted therapy development. The compound's carboxylic acid functional group allows for further derivatization, enabling the synthesis of esters, amides, and other pharmacologically active derivatives.

The synthesis of 3-[3-(4-fluorophenoxy)phenyl]propanoic acid typically involves palladium-catalyzed coupling reactions between 4-fluorophenol and appropriate phenyl precursors, followed by oxidation of the propyl side chain. This synthetic route has been optimized to achieve high yields and purity, meeting the stringent requirements of pharmaceutical intermediates. Analytical characterization by HPLC, NMR, and mass spectrometry confirms its structural integrity and purity profile.

From a commercial perspective, CAS 1096770-87-4 has seen growing interest in the contract research organization (CRO) sector, where it serves as a key intermediate for custom synthesis projects. Market analysis indicates increasing procurement by biotech startups and academic research institutions, particularly for inflammation-related drug discovery programs. The compound's stability under standard storage conditions (recommended at 2-8°C in inert atmosphere) contributes to its logistical advantages.

Environmental and safety assessments of 3-[3-(4-fluorophenoxy)phenyl]propanoic acid confirm its compatibility with green chemistry principles when handled properly. While not classified as hazardous under GHS criteria, standard laboratory precautions should be maintained during handling. The compound's biodegradation profile and ecotoxicological data support its sustainable use in research applications, addressing growing concerns about environmental impact in chemical development.

Future research directions for 3-[3-(4-fluorophenoxy)phenyl]propanoic acid include exploration of its potential in metal-organic frameworks (MOFs) and polymeric materials, where its aromatic and carboxylic acid functionalities could enable novel material properties. The pharmaceutical industry continues to investigate its utility in drug conjugation strategies and prodrug development, particularly for enhanced drug delivery systems. These applications position CAS 1096770-87-4 as a compound with significant growth potential in multiple high-value sectors.

For researchers seeking high-purity 3-[3-(4-fluorophenoxy)phenyl]propanoic acid, several specialty chemical suppliers offer the material with comprehensive analytical documentation. Quality parameters typically include ≥98% purity by HPLC, low heavy metal content, and batch-to-batch consistency. The compound's structure-activity relationship studies remain an active area of investigation, particularly in the context of structure-based drug design approaches that dominate modern medicinal chemistry.